2,4,5-Trimethoxybenzaldehyde
2,4,5-Trimethoxybenzaldehyde
2,4,5-trimethoxybenzaldehyde is a beige powder. (NTP, 1992)
2,4,5-trimethoxybenzaldehyde is a carbonyl compound.
2, 4, 5-Trimethoxybenzaldehyde, also known as TMBZ or asaraldehyde, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2, 4, 5-Trimethoxybenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 4, 5-trimethoxybenzaldehyde is primarily located in the cytoplasm. Outside of the human body, 2, 4, 5-trimethoxybenzaldehyde can be found in carrot, herbs and spices, root vegetables, and wild carrot. This makes 2, 4, 5-trimethoxybenzaldehyde a potential biomarker for the consumption of these food products.
2,4,5-trimethoxybenzaldehyde is a carbonyl compound.
2, 4, 5-Trimethoxybenzaldehyde, also known as TMBZ or asaraldehyde, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2, 4, 5-Trimethoxybenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 4, 5-trimethoxybenzaldehyde is primarily located in the cytoplasm. Outside of the human body, 2, 4, 5-trimethoxybenzaldehyde can be found in carrot, herbs and spices, root vegetables, and wild carrot. This makes 2, 4, 5-trimethoxybenzaldehyde a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
4460-86-0
VCID:
VC0486007
InChI:
InChI=1S/C10H12O4/c1-12-8-5-10(14-3)9(13-2)4-7(8)6-11/h4-6H,1-3H3
SMILES:
COC1=CC(=C(C=C1C=O)OC)OC
Molecular Formula:
C10H12O4
Molecular Weight:
196.2g/mol
2,4,5-Trimethoxybenzaldehyde
CAS No.: 4460-86-0
Main Products
VCID: VC0486007
Molecular Formula: C10H12O4
Molecular Weight: 196.2g/mol
| CAS No. | 4460-86-0 |
|---|---|
| Product Name | 2,4,5-Trimethoxybenzaldehyde |
| Molecular Formula | C10H12O4 |
| Molecular Weight | 196.2g/mol |
| IUPAC Name | 2,4,5-trimethoxybenzaldehyde |
| Standard InChI | InChI=1S/C10H12O4/c1-12-8-5-10(14-3)9(13-2)4-7(8)6-11/h4-6H,1-3H3 |
| Standard InChIKey | IAJBQAYHSQIQRE-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1C=O)OC)OC |
| Canonical SMILES | COC1=CC(=C(C=C1C=O)OC)OC |
| Appearance | 2,4,5-trimethoxybenzaldehyde is a beige powder. (NTP, 1992),Solid |
| Boiling Point | 284 °F at 4 mm Hg (Sublimes) (NTP, 1992) |
| Melting Point | 234 to 237 °F (NTP, 1992) 114.0 °C 114 °C 114°C |
| Physical Description | 2,4,5-trimethoxybenzaldehyde is a beige powder. (NTP, 1992) Solid |
| Description | 2,4,5-trimethoxybenzaldehyde is a beige powder. (NTP, 1992) 2,4,5-trimethoxybenzaldehyde is a carbonyl compound. 2, 4, 5-Trimethoxybenzaldehyde, also known as TMBZ or asaraldehyde, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2, 4, 5-Trimethoxybenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 4, 5-trimethoxybenzaldehyde is primarily located in the cytoplasm. Outside of the human body, 2, 4, 5-trimethoxybenzaldehyde can be found in carrot, herbs and spices, root vegetables, and wild carrot. This makes 2, 4, 5-trimethoxybenzaldehyde a potential biomarker for the consumption of these food products. |
| Solubility | less than 1 mg/mL at 72° F (NTP, 1992) Soluble in water, ethyl ether, chloroform, ligroin In water, 2,700 mg/L at 25 °C (est) |
| Synonyms | 2,4,5-trimethoxybenzaldehyde TMBZ |
| Vapor Pressure | 1.13X10-3 mm Hg at 25 °C (est) |
| PubChem Compound | 20525 |
| Last Modified | Nov 11 2021 |
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